Cas no 94672-50-1 (4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid)

• Product Name: 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid
• CAS No: 94672-50-1
• MF: C₁₆H₁₈N₄O₇S
• MW: 410.401722431183
• MDL: MFCD01163770
• CID: 4781595
• Update Time: 2025-08-03

4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid
• 4-({4-[(2,6-dimethoxypyrimidin-4-yl)sulfamoyl]phenyl}amino)-4-oxobutanoic acid

• MDL： MFCD01163770
• Inchi： 1S/C16H18N4O7S/c1-26-14-9-12(18-16(19-14)27-2)20-28(24,25)11-5-3-10(4-6-11)17-13(21)7-8-15(22)23/h3-6,9H,7-8H2,1-2H3,(H,17,21)(H,22,23)(H,18,19,20)
• InChI Key： VZBXLXMWJDBEBY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(NC1=CC=C(S(NC2C=C(OC)N=C(OC)N=2)(=O)=O)C=C1)=O

Additional information on 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid

Recent Advances in the Study of 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid (CAS: 94672-50-1)

The compound 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid (CAS: 94672-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and pyrimidine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of enzyme inhibition and targeted drug delivery.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 94672-50-1 exhibits high affinity for cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted the compound's ability to selectively inhibit COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

Further research has explored the pharmacokinetic properties of 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid. A recent preclinical study evaluated its bioavailability and metabolic stability, revealing favorable absorption profiles and prolonged half-life in rodent models. These findings, published in Drug Metabolism and Disposition, underscore the compound's suitability for further development as an oral therapeutic agent.

In addition to its anti-inflammatory properties, novel applications of 94672-50-1 in oncology have emerged. A 2024 study in Molecular Cancer Therapeutics reported that the compound demonstrates synergistic effects when combined with standard chemotherapeutic agents, particularly in breast cancer cell lines. The research team attributed this effect to the molecule's ability to modulate ATP-binding cassette (ABC) transporter proteins, thereby overcoming multidrug resistance mechanisms.

The synthetic chemistry community has also made significant progress in developing more efficient routes for the production of 4-(4-{[(2,6-dimethoxy-4-pyrimidinyl)amino]sulfonyl}anilino)-4-oxobutanoic acid. A recent publication in Organic Process Research & Development described a novel catalytic system that improves yield by 35% while reducing hazardous waste generation. This advancement addresses previous challenges in large-scale synthesis and paves the way for more sustainable manufacturing processes.

Looking forward, several clinical trials are being planned to evaluate the therapeutic potential of 94672-50-1 in various disease models. Researchers are particularly interested in its application for chronic inflammatory conditions and certain cancer types. The compound's unique chemical structure continues to inspire derivative development, with several analogs currently in preclinical testing stages. These ongoing efforts highlight the growing importance of this molecule in pharmaceutical research and development.